Cas no 1211582-68-1 (3-(Methoxycarbonyl)-5-(propan-2-yl)benzoic acid)

• Product Name: 3-(Methoxycarbonyl)-5-(propan-2-yl)benzoic acid
• CAS No: 1211582-68-1
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD34594909
• CID: 5320921
• PubChem ID: 20750174
• Update Time: 2025-06-29

3-(Methoxycarbonyl)-5-(propan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methoxycarbonyl)-5-(propan-2-yl)benzoic acid
• Z5186682199
• 3-(Methoxycarbonyl)-5-(propan-2-yl)benzoic acid

• MDL： MFCD34594909
• Inchi： 1S/C12H14O4/c1-7(2)8-4-9(11(13)14)6-10(5-8)12(15)16-3/h4-7H,1-3H3,(H,13,14)
• InChI Key： MZNMEKDZGQKATD-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C(=O)O)=CC(=C1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Additional information on 3-(Methoxycarbonyl)-5-(propan-2-yl)benzoic acid

3-(Methoxycarbonyl)-5-(propan-2-yl)benzoic Acid: A Comprehensive Overview

3-(Methoxycarbonyl)-5-(propan-2-yl)benzoic acid, identified by the CAS number 1211582-68-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as ethyl 3-(methoxycarbonyl)-5-isopropylbenzoate, has garnered attention due to its unique structural properties and potential for use in drug development, polymer synthesis, and advanced materials. Recent studies have highlighted its role in enhancing the performance of biodegradable polymers, making it a promising candidate for sustainable material innovation.

The molecular structure of 3-(Methoxycarbonyl)-5-(propan-2-yl)benzoic acid comprises a benzoic acid backbone with substituents at positions 3 and 5. The methoxycarbonyl group at position 3 introduces electron-withdrawing effects, while the isopropyl group at position 5 imparts steric hindrance and enhances the compound's solubility in organic solvents. This combination of functional groups makes the compound highly reactive under specific conditions, facilitating its use in various chemical transformations.

Recent research has focused on the synthesis and characterization of this compound, particularly its application in the development of novel polyesters. Scientists have explored its ability to form copolymers with other biodegradable monomers, resulting in materials with improved mechanical properties and enhanced biocompatibility. These advancements have significant implications for the medical device industry, where biocompatible polymers are essential for implants and drug delivery systems.

In addition to its role in polymer science, 3-(Methoxycarbonyl)-5-(propan-2-yl)benzoic acid has been investigated for its potential as a precursor in organic synthesis. Its ability to undergo nucleophilic substitution reactions has been leveraged to create complex molecules with tailored functionalities. For instance, researchers have utilized this compound to synthesize bioactive agents that exhibit anti-inflammatory and antioxidant properties, opening new avenues for pharmaceutical development.

The synthesis of this compound typically involves multi-step processes, including Friedel-Crafts acylation and subsequent esterification reactions. Recent optimizations in these processes have led to higher yields and improved purity levels, making large-scale production more feasible. Moreover, green chemistry approaches have been integrated into the synthesis workflow, reducing environmental impact and promoting sustainable practices.

The physical properties of 3-(Methoxycarbonyl)-5-(propan-2-yl)benzoic acid are well-documented, with a melting point of approximately 98°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions. The compound's stability under thermal and oxidative conditions has also been assessed, demonstrating its suitability for applications requiring long-term durability.

In terms of toxicity profile, studies indicate that 3-(Methoxycarbonyl)-5-(propan-2-yl)benzoic acid exhibits low toxicity when exposed to mammalian cells. This characteristic is particularly advantageous for applications in biomedical engineering and drug delivery systems where biocompatibility is paramount. However, further research is needed to fully understand its long-term effects on biological systems.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its performance in various chemical environments. These computational studies have complemented experimental findings, fostering a more comprehensive understanding of the compound's properties.

In conclusion, 3-(Methoxycarbonyl)-5-(propan-2-yl)benzoic acid, CAS number 1211582-68-1, stands as a testament to the ongoing advancements in organic chemistry and materials science. Its unique structural features and versatile applications position it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to various industries while adhering to principles of sustainability and environmental responsibility.